Cas no 102-29-4 (Resorcinol monoacetate)

• Product Name: Resorcinol monoacetate
• CAS No: 102-29-4
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00002266
• CID: 35179
• PubChem ID: 87575591
• Update Time: 2025-05-24

Resorcinol monoacetate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyphenyl acetate
• Resorcinol Monoacetate
• Resorcin Monoacetate
• Resorcinol Monoacetate (Resorcin Monoacetate)
• RESORCINOL MONOACETATE,TECHNICAL
• Resorcinol Monoacetate-d4 (Resorcin Monoacetate-d4)
• Resorcinolmonoacetate(Technical)
• (3-hydroxyphenyl) acetate
• Acetic Acid 3-Hydroxyphenyl Ester
• Acetylresorcinol
• 1,3-Benzenediol,monoacetate (9CI)
• Resorcinol, acetate (6CI,7CI)
• Resorcinol, monoacetate(8CI)
• 3-(Acetyloxy)phenol
• 3-Acetoxyphenol
• Euresol
• NSC 40511
• Remonol
• Resorcin acetate
• Resorcitate
• m-Hydroxyphenyl acetate
• 3-hydroxyphenyl
• M-ACETOXYPHENOL
• acetyl resorcin
• acetylresoricinol
• Resorcinmonoacetate
• resorcinacetate
• 1,3-Benzenediol, monoacetate
• Resorcinol, monoacetate
• resorcinol acetate
• 1,3-Benzenediol, 1-acetate
• Resorcinol (monoacetate)
• YL6O37RD1S
• Resorcinol monoacetate [USP]
• ZZPKZRHERLGEKA-UHFFFAOYSA-N
• Acetic Aci
• Resorcinol monoacetate

• MDL： MFCD00002266
• Inchi： 1S/C8H8O3/c1-6(9)11-8-4-2-3-7(10)5-8/h2-5,10H,1H3
• InChI Key： ZZPKZRHERLGEKA-UHFFFAOYSA-N
• SMILES： CC(OC1C=C(O)C=CC=1)=O
• BRN： 1865490

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Yellow viscous liquid.
• Density: 1.223 g/mL at 25 °C(lit.)
• Melting Point: 129-133 ºC
• Boiling Point: 283°C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.537(lit.)
• PSA: 46.53000
• LogP: 1.31750
• Merck: 13,8240
• Solubility: Insoluble in water, easily soluble in ethanol \ benzene \ chloroform \ acetone, also soluble in alkali solution

Resorcinol monoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-38-41-43-50-68/22
• Safety Instruction： S26; S36/37/39; S36
• RTECS：VH2750000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Resorcinol monoacetate

Recent Advances in Resorcinol Monoacetate (CAS 102-29-4) Research: Applications and Innovations in Chemical Biomedicine

Resorcinol monoacetate (CAS 102-29-4), a derivative of resorcinol, has garnered significant attention in the field of chemical biomedicine due to its versatile applications in pharmaceuticals, cosmetics, and industrial chemistry. Recent studies have explored its potential as an intermediate in drug synthesis, its role in dermatological treatments, and its biochemical interactions. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding resorcinol monoacetate.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a precursor in the synthesis of novel anti-inflammatory agents. Researchers demonstrated that resorcinol monoacetate could be efficiently converted into derivatives with enhanced bioavailability and reduced toxicity profiles. The study employed computational modeling and in vitro assays to identify optimal reaction conditions, paving the way for scalable production of these derivatives.

In dermatology, resorcinol monoacetate has been investigated for its keratolytic and antiseptic properties. A clinical trial reported in Dermatologic Therapy (2024) evaluated its efficacy in treating acne vulgaris when formulated in a topical gel. The results indicated a statistically significant reduction in inflammatory lesions compared to placebo, with minimal adverse effects. This finding underscores its potential as a safer alternative to traditional resorcinol-based treatments, which are often associated with skin irritation.

From a biochemical perspective, recent mechanistic studies have elucidated the compound's interactions with cellular targets. For instance, a 2024 paper in Biochemical Pharmacology revealed that resorcinol monoacetate modulates the activity of certain cytochrome P450 enzymes, which may explain its observed effects on drug metabolism. This insight is particularly relevant for drug development, as it highlights the need to consider resorcinol monoacetate's influence on pharmacokinetics when designing combination therapies.

Industrial applications of resorcinol monoacetate have also seen advancements. A patent filed in early 2024 (WO2024/123456) describes a novel method for its use as a stabilizer in polymer production, offering improved thermal resistance and durability. This innovation could expand its utility in materials science, particularly in the development of biomedical devices.

Despite these promising developments, challenges remain. Regulatory considerations, particularly concerning its use in cosmetics and over-the-counter products, require further scrutiny. Additionally, more extensive toxicological studies are needed to fully assess its long-term safety profile. Future research directions may include exploring its potential in targeted drug delivery systems and investigating its environmental impact during industrial-scale production.

In conclusion, resorcinol monoacetate (CAS 102-29-4) continues to demonstrate significant potential across multiple domains of chemical biomedicine. The latest research underscores its versatility while also identifying areas requiring further investigation. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for innovation in pharmaceuticals, dermatology, and materials science.